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Compound of Interest

6-Hydroxy-2,4,5-
Compound Name:
triaminopyrimidine

Cat. No.: B093921

This document provides comprehensive guidelines for the safe handling, storage, and
application of 6-Hydroxy-2,4,5-triaminopyrimidine and its common salt form, 6-Hydroxy-
2,4,5-triaminopyrimidine sulfate. These protocols are intended for researchers, scientists, and
drug development professionals engaged in chemical synthesis and biological research.

Scientific Rationale and Applications

6-Hydroxy-2,4,5-triaminopyrimidine (6-OH-TAP) is a pivotal heterocyclic compound,
belonging to the aminopyrimidine class. Its structural resemblance to guanine makes it a critical
precursor in the synthesis of various purine derivatives with significant biological activities.[1]
The presence of multiple amino groups and a hydroxyl group imparts unique chemical
properties, including antioxidant potential and the ability to act as a chromophore.[2][3]

The primary applications of 6-OH-TAP are in:

e Pharmaceutical Synthesis: It is a key intermediate in the production of antiviral drugs, such
as ganciclovir, by serving as a starting material for the synthesis of guanine.[1] It is also
utilized in the preparation of other purine analogs with potential therapeutic activities.[4]

» Biochemical Research: 6-OH-TAP is implicated in the biosynthesis of riboflavin (Vitamin B2),
where it serves as a precursor to the pteridine ring system.[5][6][7] This makes it a valuable
tool for studying metabolic pathways and enzyme kinetics.
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e Antioxidant Studies: The chemical structure of 6-OH-TAP suggests free radical scavenging
capabilities, making it a subject of interest in research on oxidative stress and the
development of novel antioxidants.[3]

o Agricultural Chemistry: The compound is used in the formulation of some herbicides and
pesticides.[4]

This guide will provide the necessary protocols to safely and effectively utilize 6-OH-TAP in
these and other research applications.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 6-OH-TAP is essential for its proper
handling and use. The compound is most commonly available as its sulfate salt, which
enhances its stability.

Property Value Source

) C4H7NsO (Free Base) /
Chemical Formula [8]
C4H7Ns0-H2S04 (Sulfate Salt)

] 141.13 g/mol (Free Base) /
Molecular Weight [8]
239.21 g/mol (Sulfate Salt)

White to off-white or light

Appearance yellow to brown crystalline [9]
powder
Melting Point >300 °C [9]

" Sparingly soluble in water.
Solubility _ [10]
Soluble in DMSO.[10]

Stable under normal
Stability conditions.[9] Sensitive to [9]

strong oxidizing agents.

Safety, Handling, and Storage

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6240527.htm
https://www.chemimpex.com/products/21900
https://www.sigmaaldrich.com/US/en/product/aldrich/h59206
https://www.sigmaaldrich.com/US/en/product/aldrich/h59206
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.fishersci.com/shop/products/2-4-5-triamino-6-hydroxypyrimidine-sulfate-97-thermo-scientific/AAB2198914
https://www.fishersci.com/shop/products/2-4-5-triamino-6-hydroxypyrimidine-sulfate-97-thermo-scientific/AAB2198914
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3.1. Hazard Identification and Personal Protective Equipment (PPE)

6-Hydroxy-2,4,5-triaminopyrimidine sulfate is classified as an irritant. All handling must be
performed with appropriate personal protective equipment to mitigate risks.

e Hazards:

o Causes skin irritation.[11]

o Causes serious eye irritation.[11]

o May cause respiratory tract irritation.[11]
e Mandatory PPE:

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]

o Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
exposure.[11]

o Body Protection: Wear a lab coat or other appropriate protective clothing to minimize skin
contact.[1]

o Respiratory Protection: In case of insufficient ventilation or dust formation, wear a
NIOSH/MSHA-approved respirator.[1]

3.2. Safe Handling Workflow

The following workflow is designed to ensure the safe handling of 6-OH-TAP in a laboratory
setting.
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Preparation
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Cleanup & Disposal

Segregate Waste into Labeled Containers

l

Decontaminate Glassware and Surfaces

l

Dispose of Waste via Licensed Contractor
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'
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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